Cas no 66898-44-0 (2H-1-Benzopyran-2-one, 3-octyl-)
66898-44-0 structure
Product Name:2H-1-Benzopyran-2-one, 3-octyl-
CAS No:66898-44-0
MF:C17H22O2
MW:258.355385303497
CID:395593
PubChem ID:12408703
Update Time:2025-04-19
2H-1-Benzopyran-2-one, 3-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one, 3-octyl-
- 3-octylchromen-2-one
- 3-Octyl-2H-1-benzopyran-2-one
- DTXSID30496891
- 66898-44-0
-
- Inchi: 1S/C17H22O2/c1-2-3-4-5-6-7-11-15-13-14-10-8-9-12-16(14)19-17(15)18/h8-10,12-13H,2-7,11H2,1H3
- InChI Key: PLRQPGAGDXVXFX-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C=C(C1=O)CCCCCCCC
Computed Properties
- Exact Mass: 258.16206
- Monoisotopic Mass: 258.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2H-1-Benzopyran-2-one, 3-octyl- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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